Cas no 126281-64-9 (Ethanaminium,2,2'-[(1,9-dioxo-1,9-nonanediyl)bis(oxy)]bis[N,N,N-trimethyl-, dichloride (9CI))

• Product Name: Ethanaminium,2,2'-[(1,9-dioxo-1,9-nonanediyl)bis(oxy)]bis[N,N,N-trimethyl-, dichloride (9CI)
• CAS No: 126281-64-9
• MF: C₁₉H₄₀Cl₂N₂O₄
• MW: 431.43790435791
• CID: 195578
• PubChem ID: 195470
• Update Time: 2025-04-19

Ethanaminium,2,2'-[(1,9-dioxo-1,9-nonanediyl)bis(oxy)]bis[N,N,N-trimethyl-, dichloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2,2'-[(1,9-dioxo-1,9-nonanediyl)bis(oxy)]bis[N,N,N-trimethyl-, dichloride (9CI)
• azelainylcholine
• 2,2'-[(1,9-dioxononane-1,9-diyl)bis(oxy)]bis(N,N,N-trimethylethanaminium) dichloride
• Azch-Cl
• 2,2'-[(1,9-Dioxononane-1,9-diyl)bis(oxy)]bis(N,N,N-trimethylethan-1-aminium) dichloride
• DTXSID10925492
• 126281-64-9
• trimethyl-[2-[9-oxo-9-[2-(trimethylazaniumyl)ethoxy]nonanoyl]oxyethyl]azanium;dichloride

• Inchi： 1S/C19H40N2O4.2ClH/c1-20(2,3)14-16-24-18(22)12-10-8-7-9-11-13-19(23)25-17-15-21(4,5)6;;/h7-17H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： AFACHHYILIIYOS-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].O(C(CCCCCCCC(=O)OCC[N+](C)(C)C)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 389.9236
• Monoisotopic Mass: 430.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 348
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.6